Cas no 2091270-35-6 (1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl-
• CAS No: 2091270-35-6
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 5164033
• Update Time: 2026-03-04

1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl-

• Inchi： 1S/C8H6BrClN2/c1-4-2-11-8-6(4)7(10)5(9)3-12-8/h2-3H,1H3,(H,11,12)
• InChI Key： OVULUGNOGSVXQX-UHFFFAOYSA-N
• SMILES： C12NC=C(C)C1=C(Cl)C(Br)=CN=2

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl-

Recent Advances in the Study of 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl- (CAS: 2091270-35-6)

The compound 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl- (CAS: 2091270-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its pyrrolopyridine core, has been explored for its ability to modulate various biological targets, including kinases and other enzymes involved in critical signaling pathways. Recent studies have highlighted its utility in the development of novel therapeutics for cancer, inflammatory diseases, and infectious diseases.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are pivotal in cellular signaling and are often dysregulated in diseases such as cancer. The bromo and chloro substituents on the pyrrolopyridine ring enhance the compound's binding affinity to the ATP-binding sites of kinases, making it a promising candidate for targeted therapy. Recent in vitro studies have demonstrated its efficacy in inhibiting specific kinases, such as JAK and BTK, which are implicated in hematologic malignancies and autoimmune disorders.

In addition to its kinase inhibitory properties, 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl- has shown potential in antimicrobial applications. Researchers have synthesized derivatives of this compound and evaluated their activity against a range of bacterial and fungal pathogens. Preliminary results indicate that these derivatives exhibit potent activity against drug-resistant strains, suggesting a potential avenue for addressing the growing challenge of antimicrobial resistance. The mechanism of action appears to involve interference with microbial DNA replication and protein synthesis.

The synthetic pathways for producing this compound have also been optimized in recent studies. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to enhance the yield and purity of the compound. These advancements are critical for scaling up production for preclinical and clinical studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that govern the compound's biological activity, enabling the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activity make it a compelling candidate for continued investigation. Future research directions may include the development of prodrug formulations to improve pharmacokinetic properties and the exploration of combination therapies to enhance therapeutic efficacy.

In conclusion, 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-3-methyl- (CAS: 2091270-35-6) represents a promising scaffold in medicinal chemistry with diverse applications. Its ability to target multiple biological pathways underscores its potential as a multifunctional therapeutic agent. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical application.